Cas no 88768-40-5 (Cilazapril)
Cilazapril Chemical and Physical Properties
Names and Identifiers
-
- Cilazapril
- (1S,9S)-9-[(S)-1-Ethoxycarbonyl-3-phenylpropylamino]-10-oxoperhydropyridazino[1,2-a][1,2]diazepine-1-carboxylic acid
- (4S,7S)-7-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]-6-oxo-1,2,3,4,7,8,9,10-octahydropyridazino[1,2-a]diazepine-4-carboxylic acid
- Ro 31-2848
- (1S,9S)-9-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]octahydro-10-oxo-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid
- (1S,9S)-9-{[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino}-10-oxooctahydro-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid
- 9(S)-[1-(S)-(ethoxycarbony)-3-phenylpropylamino]octahydro-10-oxo-6H-pyridazo[1,2-a][1,2]-diazepine-1(S)-carboxylic acid
- Cilazaprilum
- Cilazaprilum [Latin]
- Cilazil
- Ro 34-2848
- (1S,9S)-9-[[(1S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]octahydro-10-oxo-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid (ACI)
- 6H-Pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid, 9-[[1-(ethoxycarbonyl)-3-phenylpropyl]amino]octahydro-10-oxo-, [1S-[1α,9α(R*)]]- (ZCI)
- Inhibace
- MeSH ID: D017315
- Vascace
- Yipingshu
- HY-A0043
- Vascase
- GTPL6459
- Cilazapril [INN]
- UNII-19KW7PI29F
- NCGC00182039-01
- (1S,9S)-9-(((2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino)-10-oxooctahydro-6H-pyridazino(1,2-a)(1,2)diazepine-1-carboxylic acid
- (1S,9S)-9-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]-10-oxo-1,2,3,4,6,7,8,9-octahydropyridazino[1,2-a]diazepine-1-carboxylic acid
- (1S,9S)-9-{[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino}-10-oxooctahydro-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid hydrate
- Ro 31-2848/006
- CILAZAPRIL (EP MONOGRAPH)
- DTXCID50161337
- (1S,9S)-9-{[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino}-10-oxooctahydro-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid--water (1/1)
- 6H-Pyridazino[1,2-a][1,2]diazepine-1-carboxylicacid, 9-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]octahydro-10-oxo-,(1S,9S)-
- CILAZAPRIL [EP MONOGRAPH]
- BRD-K96177243-002-01-9
- CILAZAPRIL [WHO-DD]
- 8Q9454114Q
- Cilazapril hydrate
- CHEMBL515606
- Cilazapril hydrate (JP17)
- CILAZAPRIL HYDRATE [JAN]
- (5s,8s)-5-{[(1s)-1-ethoxycarbonyl-3-phenyl-propyl]-amino}-6-oxo-1,7-diazabicyclo[5.4.0]undecane-8-carboxylic acid
- D07699
- DB01340
- Initiss
- RO-31-2848/006
- (1S,9S)-9-(((2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino)-10-oxooctahydro-6H-pyridazino(1,2-a)(1,2)diazepine-1-carboxylic acid hydrate
- CAS-88768-40-5
- Cilazapril anhydrous
- AB01565812_02
- C09AA08
- NS00009491
- DTXCID8028555
- Cilazapril (INN)
- (1S,9S)-9-(((2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino)-10-oxo-1,2,3,4,6,7,8,9-octahydropyridazino(1,2-a)diazepine-1-carboxylic acid
- DTXSID00238846
- DTXSID1048629
- (1S,9S)-9-(((2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino)-10-oxo-octahydro-1H-pyridazino(1,2-a)(1,2)diazepine-1-carboxylic acid
- Ro-34-2848
- Ro-312848
- EN300-19766662
- CHEBI:145568
- Inhibace (TN)
- (1S,9S)-9-(((S)-1-CARBOXY-3-PHENYLPROPYL)AMINO)OCTAHYDRO-10-OXO-6H-PYRIDAZINO(1,2-A)(1,2)DIAZEPINE-1-CARBOXYLIC ACID 9-ETHYL ESTER
- 88768-40-5
- CILAZAPRIL [VANDF]
- Cilazapril [USAN:INN:BAN:JAN]
- 6H-Pyridazino(1,2-a)(1,2)diazepine-1-carboxylic acid, 9-((1-(ethoxycarbonyl)-3-phenylpropyl)amino)octahydro-10-oxo-, (1S-(1alpha,9alpha(R*)))-
- (1S,9S)-9-((1S)-(1-Ethoxycarbonyl-3-phenylpropyl)amino)-10-oxooctahydro-6H-pyridazino(1,2-a)(1,2)diazepine-1-carboxylic acid monohydrate
- Cilazapril (anhydrous)
- SCHEMBL24962
- 6H-PYRIDAZINO(1,2-A)(1,2)DIAZEPINE-1-CARBOXYLIC ACID, 9-((1-(ETHOXYCARBONYL)-3-PHENYLPROPYL)AMINO)OCTAHYDRO-10-OXO-, MONOHYDRATE, (1S-(1.ALPHA.,9.ALPHA.A(R*)))-
- AKOS015951168
- 6H-Pyridazino(1,2-a)(1,2)diazepine-1-carboxylic acid, 9-(((1S)-1-(ethoxycarbonyl)-3-phenylpropyl)amino)octahydro-10-oxo-, (1S,9S)-
- (1S,9S)-9-{[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino}-10-oxo-octahydro-1H-pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid
- (1S,9S)-9-[[(1S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]octahydro-10-oxo-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylic Acid; Ro 31-2848; Vascace; Yipingshu
- NCGC00182039-02
- Ro-312848006
- cilazapril.H2O
- Anhydrous cilazapril
- UNII-8Q9454114Q
- 6H-Pyridazino(1,2-a)(1,2)diazepine-1-carboxylic acid, octahydro-9-((1-(ethoxycarbonyl)-3-phenylpropyl)amino)-10-oxo-, hydrate, (1S-(1-alpha,9-alpha(R*)))-
- CHEBI:3698
- NCGC00182039-06
- Ro 31-2848006
- CILAZAPRIL MONOHYDRATE [WHO-DD]
- Tox21_112971
- (1S,9S)-9-(((2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino)-10-oxooctahydro-6H-pyridazino(1,2-a)(1,2)diazepine-1-carboxylic acid--water (1/1)
- 6H-Pyridazino(1,2-a)(1,2)diazepine-1-carboxylic acid, 9-((1-(ethoxycarbonyl)-3-phenylpropyl)amino)octahydro-10-oxo-, monohydrate, (1S-(1alpha,9alpha(R*)))-
- Q867350
- Inibace
- 6H-PYRIDAZINO(1,2-A)(1,2)DIAZEPINE-1-CARBOXYLIC ACID, 9-((1-(ETHOXYCARBONYL)-3-PHENYLPROPYL)AMINO)OCTAHYDRO-10-OXO-, MONOHYDRATE, (1S-(1.ALPHA.,9.ALPHA.(R*)))
- (1S,9S)-9-[(1S)-(1-Ethoxycarbonyl-3-phenylpropyl)amino]-10-oxooctahydro-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid monohydrate
- Ro34-2848
- CILAZAPRIL [MI]
- 6H-PYRIDAZINO(1,2-A)(1,2)DIAZEPINE-1-CARBOXYLIC ACID, 9-((1-(ETHOXYCARBONYL)-3-PHENYLPROPYL)AMINO)OCTAHYDRO-10-OXO-, MONOHYDRATE, (1S-(1ALPHA,9ALPHAA(R*)))-
- Cilazapril, Anhydrous
- Cilazaprilum (Latin)
- CILAZAPRIL MONOHYDRATE [MI]
- AC-269
- Dynorm
- 6H-PYRIDAZINO(1,2-A)(1,2)DIAZEPINE-1-CARBOXYLIC ACID, 9-((1-(ETHOXYCARBONYL)-3-PHENYLPROPYL)AMINO)OCTAHYDRO-10-OXO-, MONOHYDRATE, (1S-(1ALPHA,9ALPHA(R*)))
-
- MDL: MFCD00865788
- Inchi: 1S/C22H31N3O5/c1-2-30-22(29)18(13-12-16-8-4-3-5-9-16)23-17-10-6-14-24-15-7-11-19(21(27)28)25(24)20(17)26/h3-5,8-9,17-19,23H,2,6-7,10-15H2,1H3,(H,27,28)/t17-,18-,19-/m0/s1
- InChI Key: HHHKFGXWKKUNCY-FHWLQOOXSA-N
- SMILES: C([C@@H]1CCCN2CCC[C@@H](C(N12)=O)N[C@H](C(=O)OCC)CCC1C=CC=CC=1)(=O)O
Computed Properties
- Exact Mass: 417.22600
- Monoisotopic Mass: 417.226
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 99.2A^2
Experimental Properties
- Color/Form: Gray white solid
- Density: 1.26
- Melting Point: 95-97°C
- Boiling Point: 598.1°C at 760 mmHg
- Flash Point: 315.5°C
- Refractive Index: 1.591
- PSA: 99.18000
- LogP: 1.86220
Cilazapril Security Information
- Safety Instruction: S22; S24/25
- RTECS:MJ9650200
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Cilazapril Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C441200-5mg |
Cilazapril |
88768-40-5 | 5mg |
$ 91.00 | 2023-09-08 | ||
| TRC | C441200-10mg |
Cilazapril |
88768-40-5 | 10mg |
$ 153.00 | 2023-09-08 | ||
| TRC | C441200-25mg |
Cilazapril |
88768-40-5 | 25mg |
$ 333.00 | 2023-04-17 | ||
| TRC | C441200-50mg |
Cilazapril |
88768-40-5 | 50mg |
$ 626.00 | 2023-09-08 | ||
| TRC | C441200-100mg |
Cilazapril |
88768-40-5 | 100mg |
$ 1177.00 | 2023-04-17 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C876733-10mg |
Cilazapril |
88768-40-5 | 98% | 10mg |
¥858.60 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C876733-50mg |
Cilazapril |
88768-40-5 | 98% | 50mg |
¥3,434.40 | 2022-09-02 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9960-10mg |
Cilazapril |
88768-40-5 | 98% | 10mg |
¥680.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9960-100mg |
Cilazapril |
88768-40-5 | 98% | 100mg |
¥4104.00 | 2023-09-09 | |
| Chemenu | CM164530-100mg |
(1S,9S)-9-(((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino)-10-oxooctahydro-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid |
88768-40-5 | 98% | 100mg |
$383 | 2022-06-09 |
Cilazapril Production Method
Production Method 1
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 4.5
Production Method 2
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 4.4 - 4.5
Cilazapril Raw materials
Cilazapril Preparation Products
Cilazapril Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Cilazapril
Cilazapril and CAS No. 88768-40-5: A Comprehensive Overview in Modern Pharmaceutical Research
Cilazapril, chemically identified by the CAS number 88768-40-5, is a significant compound in the realm of pharmaceutical chemistry, particularly in the development of cardiovascular medications. As an angiotensin-converting enzyme (ACE) inhibitor, it plays a crucial role in managing hypertension and heart failure by relaxing blood vessels and reducing the workload on the heart. This introduction delves into the compound's pharmacological properties, its applications in contemporary medical research, and recent advancements that highlight its importance.
The molecular structure of Cilazapril (CAS No. 88768-40-5) is characterized by its specific arrangement of atoms, which contributes to its potent inhibitory effects on ACE. This enzyme is pivotal in the renin-angiotensin-aldosterone system (RAAS), a hormonal system that regulates blood pressure and fluid balance. By inhibiting ACE, Cilazapril reduces the production of angiotensin II, a peptide that constricts blood vessels and increases blood pressure. The reduction in angiotensin II levels leads to vasodilation, decreased blood pressure, and reduced cardiac workload, making it an effective therapeutic agent for cardiovascular conditions.
In recent years, research has focused on optimizing the pharmacokinetic profile of Cilazapril. One key area of investigation has been its bioavailability and metabolic pathways. Studies have shown that modifications to the molecular structure can enhance its absorption and reduce degradation in the body. For instance, recent publications highlight the use of computational modeling to predict and design more stable analogs of Cilazapril, which could lead to improved efficacy and reduced side effects.
The clinical applications of Cilazapril have been extensively studied, particularly in patients with hypertension and heart failure. Clinical trials have demonstrated its effectiveness in lowering blood pressure and improving cardiac function. A notable study published in a leading cardiovascular journal reported that patients treated with Cilazapril experienced a significant reduction in systolic and diastolic blood pressure compared to placebo groups. Additionally, the compound's ability to reduce myocardial remodeling has been observed in post-myocardial infarction patients, suggesting its potential role in preventing heart failure progression.
Advancements in drug delivery systems have also contributed to the enhanced use of Cilazapril. Nanotechnology-based formulations have been explored to improve drug solubility and target specificity. For example, nanocapsules encapsulating Cilazapril have shown promise in achieving sustained release profiles, thereby reducing the frequency of administration required for therapeutic effect. This innovation not only improves patient compliance but also enhances the overall therapeutic outcome.
The role of Cilazapril (CAS No. 88768-40-5) extends beyond hypertension management. Emerging research suggests its potential benefits in treating other cardiovascular conditions such as chronic kidney disease (CKD). Angiotensin II-mediated renal vasoconstriction contributes significantly to CKD progression, making ACE inhibitors like Cilazapril valuable in slowing down this process. Preclinical studies have indicated that long-term use of Cilazapril can reduce proteinuria and slow renal function decline in CKD patients.
Mechanistic studies have further elucidated the multifaceted actions of Cilazapril. Beyond its primary role as an ACE inhibitor, it has been observed to exhibit antioxidant properties, which may contribute to its cardioprotective effects. Reactive oxygen species (ROS) are implicated in various cardiovascular pathologies, including atherosclerosis and myocardial ischemia. The antioxidant activity of Cilazapril could potentially mitigate oxidative stress, thereby offering additional therapeutic benefits.
The synthesis and chemical modifications of Cilazapril continue to be areas of active research. Synthetic pathways have been refined to improve yield and purity, ensuring consistent quality for clinical use. Additionally, exploring structural analogs has led to the identification of new compounds with enhanced pharmacological profiles. For instance, derivatives of Cilazapril have shown increased selectivity for ACE over related enzymes like neutral endopeptidase (NEP), reducing off-target effects.
The regulatory landscape for pharmaceutical compounds like Cilazapril strong>(CAS No.< strong>88768-40-5< / strong>) is stringent but evolving. Regulatory agencies continuously assess new evidence regarding safety and efficacy before approving drugs for clinical use. Recent updates to guidelines emphasize the importance of long-term studies evaluating cardiovascular outcomes, which is crucial for compounds used in chronic conditions like hypertension.
Ethical considerations are also paramount when developing and distributing medications like Cilazapril strong>. Access to essential medicines remains a challenge globally, necessitating strategies for affordable production and distribution without compromising quality. Collaborative efforts between pharmaceutical companies, governments, and international organizations are vital in addressing these disparities.
The future direction of research on Cilazapril strong>(CAS No.< strong >88768-40-5< / strong>) includes exploring combination therapies with other cardiovascular drugs to achieve synergistic effects. Additionally, investigating genetic factors that influence individual responses to ACE inhibitors may lead to personalized medicine approaches tailored to specific patient profiles.
88768-40-5 (Cilazapril) Related Products
- 2018-61-3(N-Acetyl-L-phenylalanine)
- 2901-75-9(Afalanine)
- 90139-06-3(Cilazaprilat)
- 9064-67-9(Collagen)
- 14379-64-7(N-Dodecanoyl-L-phenlyalanine)
- 17740-40-8(Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate)
- 9001-73-4(Papain)
- 13122-90-2(Boc-Phe-Phe-OH)
- 92077-78-6(Cilazapril monohydrate)
- 658-79-7(Glycyl-L-tyrosine)